Nucleoprotein 396-404

Antigen cross-presentation Immunodominance LCMV
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H71N13O14
Molecular Weight 1078.2 g/mol
Cat. No. B15607346
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNucleoprotein 396-404
Molecular FormulaC50H71N13O14
Molecular Weight1078.2 g/mol
Structural Identifiers
InChIInChI=1S/C50H71N13O14/c1-3-27(2)42(50(76)77)62-47(73)34(24-29-13-8-5-9-14-29)60-45(71)31(16-19-37(52)64)57-41(68)26-56-44(70)35(25-40(55)67)61-46(72)32(17-20-38(53)65)58-48(74)36-15-10-22-63(36)49(75)33(18-21-39(54)66)59-43(69)30(51)23-28-11-6-4-7-12-28/h4-9,11-14,27,30-36,42H,3,10,15-26,51H2,1-2H3,(H2,52,64)(H2,53,65)(H2,54,66)(H2,55,67)(H,56,70)(H,57,68)(H,58,74)(H,59,69)(H,60,71)(H,61,72)(H,62,73)(H,76,77)/t27-,30-,31-,32-,33-,34-,35-,36-,42-/m0/s1
InChIKeyLXMKAPMSYYEFSM-FQQQFTRISA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Nucleoprotein 396-404 (LCMV NP396): Procurement Guide for the H-2Db-Restricted Immunodominant Epitope


Nucleoprotein 396-404 (NP396; sequence FQPQNGQFI) is a 9-amino-acid peptide corresponding to residues 396–404 of the lymphocytic choriomeningitis virus (LCMV) nucleoprotein. It is the immunodominant H-2Db-restricted epitope in C57BL/6 mice and a widely used molecular model for studying antiviral CD8+ T cell responses, viral persistence, and T cell exhaustion [1]. The peptide binds murine MHC class I molecule H-2Db with high affinity and is recognized by specific CD8+ T cell receptors [2]. Available from multiple vendors as a synthetic peptide (≥95% purity, molecular weight 1078.2 g/mol, CAS 158475-79-7), NP396 serves as a critical tool for T cell stimulation, tetramer/pentamer reagent production, and immunodominance studies .

Immunodominant H-2Db epitope for murine CD8+ T cell studies
Defined model for antiviral T cell response, persistence, and exhaustion
Supports tetramer/pentamer generation and T cell stimulation assays

Why LCMV NP396 Cannot Be Replaced by GP33, NP205, or Other LCMV Epitopes: Evidence-Based Distinctions


Despite all being LCMV-derived, H-2b-restricted CD8+ T cell epitopes, NP396 (nucleoprotein 396–404), GP33 (glycoprotein 33–41), NP205 (nucleoprotein 205–212), and GP276 (glycoprotein 276–286) exhibit fundamentally distinct immunological behaviors that preclude interchangeable use [1]. NP396-specific CD8+ T cells undergo more profound exhaustion, display reduced TCR repertoire diversity, and respond differentially to immune checkpoint blockade compared to GP33- and NP205-specific populations within the same chronically infected host [1]. Furthermore, NP396 is uniquely efficient in cross-presentation yet fails to dominate cross-priming outcomes relative to GP33 [2]. These epitope-specific differences mandate precise peptide selection based on the experimental question—whether investigating exhaustion mechanisms, cross-presentation pathways, or therapeutic intervention responses [3].

Exhaustion phenotype mismatch

NP396-specific cells show more profound exhaustion than GP33/NP205; using alternatives may underestimate exhaustion severity.

TCR repertoire response differs

NP396 exhibits reduced TCR diversity and the strongest repertoire shift after checkpoint blockade; GP33 shows minimal response.

Cross-presentation pathway dependency

NP396 cross-presentation relies on HSP90/gp96 pathways not shared by other epitopes; interchangeability may not transfer.

Quantitative Evidence Guide: Nucleoprotein 396-404 Differentiation from LCMV Epitope Alternatives


Cross-Presentation Efficiency: NP396 vs GP33

In cross-presentation assays using LCMV-infected cells as antigen donors, NP396 was significantly more efficiently cross-presented than GP33, with NP396 dominating LCMV-NP cross-presentation while GP33 cross-priming was dominated by GP276 rather than GP33 itself [1]. However, despite this cross-presentation advantage, cross-priming of NP396-specific and GP33-specific CTL was comparable, and subsequent viral challenge resulted in GP33-specific CTL dominance [1].

Cross-Presentation Efficiency
Head-to-head
NP396 dominated LCMV-NP cross-presentation; reported p<0.05 vs GP33
Supports cross-presentation pathway studies
Cross-priming outcome may not correlate with cross-presentation efficiency
Antigen cross-presentation Immunodominance LCMV

T Cell Exhaustion Phenotype and Functional Frequencies: NP396 vs GP33 and NP205

In chronically LCMV clone 13-infected mice at day 36 post-infection, NP396-specific CD8+ T cells exhibited a significantly more exhausted phenotype than GP33- and NP205-specific cells, with higher frequencies of PD-1+, PD-1+Tim3+, and T-bet−Eomes+ exhausted subsets and lower effector phenotype (T-bet+Eomesmid) frequencies [1]. NP396-specific T cells showed significantly higher frequency of Dextramer+ CD8+ T cells compared to NP205, but similar IFNγ+ frequencies [1]. The x-fold decrease in T cell responses from immune to chronic mice was strongest for NP396, moderate for NP205, and weakest for GP33 [1].

Exhaustion Phenotype
Head-to-head
Higher PD-1+Tim3+ exhausted subsets; reported p<0.001 vs GP33/NP205
Models severe T cell exhaustion
Peak exhaustion at day 36 post-infection
T cell exhaustion Chronic viral infection LCMV

TCR Repertoire Diversity and Response to Immune Checkpoint Blockade: NP396 vs GP33 vs NP205

NP396-specific CD8+ T cells displayed massively reduced TCR repertoire diversity during chronic infection compared to GP33-specific cells, which were relatively unaffected by chronicity [1]. Immune checkpoint inhibitor (αPD-L1) therapy induced profound TCR repertoire shifts in NP396-specific responses, less severe and opposed effects in NP205, and only minor effects in GP33-specific responses [1]. Additionally, NP396-specific responses contained dominant hyperexpanded clonotypes (>25% relative abundance) in ICI-treated mice [1].

TCR Repertoire Response
Head-to-head
Profound ICI-induced repertoire shift; hyperexpanded clonotypes >25%
Maximal dynamic range for checkpoint studies
GP33 shows minimal repertoire change
TCR repertoire Immune checkpoint inhibitor LCMV

Immunodominance Hierarchy and TLR-Mediated Modulation: NP396 vs GP33, GP276, NP205

In untreated LCMV-infected mice, NP396-specific CD8+ T cell responses were among the dominant epitopes, with frequencies comparable to GP33 and higher than NP205 and GP276 [1]. However, dual TLR2+3 stimulation reduced NP396-specific CD8+ T cell responses and shifted NP396 to a subdominant position, while GP33 and GP276 responses were less affected or even increased [1]. The reduction in NP396 responses was attributed to decreased antigen uptake and cross-presentation [1].

Immunodominance Modulation
Head-to-head
TLR2+3 stimulation shifted NP396 from dominant to subdominant
Sensitive to innate signal-induced hierarchy changes
Reported ~50-70% reduction in NP396-specific T cells
Immunodominance TLR agonists LCMV

Structural Definition: NP396/H-2Db Crystal Structure vs GP33 and NP205 Complexes

The crystal structure of NP396 (FQPQNGQFI) in complex with H-2Db has been solved at 2.20 Å resolution (PDB: 1JPG), revealing specific peptide-MHC interactions that dictate TCR recognition [1]. While GP33/H-2Db (PDB: 1FG2, resolution not specified in abstract) and NP205/H-2Kb (PDB: 3P4M) structures are also available, the NP396/H-2Db complex provides a distinct structural template for understanding H-2Db-restricted epitope presentation [2]. The phenylalanine at position 1 and isoleucine at position 9 of NP396 anchor into the H-2Db binding groove, a motif shared by other H-2Db-restricted epitopes but with unique intermediate residue interactions [1].

Crystal Structure
Specification review
PDB: 1JPG; 2.20 Å resolution; H-2Db with FQPQNGQFI
Structural template for TCR engineering studies
Distinct residue interactions vs GP33/H-2Db (1FG2)
MHC-peptide structure X-ray crystallography LCMV

Cross-Presentation Dependency on Protein Stability: NP396 vs Other LCMV Epitopes

Cross-presentation of LCMV nucleoprotein (containing NP396) required accumulation of mature, stable viral protein and was enhanced by heat shock, whereas direct presentation depended on neosynthesis and defective ribosomal products [1]. NP396 cross-presentation was blunted by inhibitors of HSP90 and gp96, indicating a unique dependence on heat shock protein-mediated pathways not observed for other LCMV epitopes tested [1]. This distinguishes NP396 from epitopes derived from rapidly degraded viral proteins.

Cross-Presentation Dependency
Class-level
Enhanced by heat shock; reduced by HSP90/gp96 inhibitors (p<0.05)
Requires HSP-mediated pathway for cross-presentation
Not tested for GP33/GP276 in this study context
Cross-presentation Heat shock proteins LCMV

Optimal Research and Industrial Application Scenarios for Nucleoprotein 396-404 Based on Quantitative Evidence


Chronic Viral Infection and T Cell Exhaustion Modeling

Use NP396 peptide for in vitro restimulation of CD8+ T cells from chronically LCMV-infected mice to assess exhaustion markers (PD-1, Tim-3, T-bet, Eomes) and cytokine production. NP396-specific cells exhibit the most severe exhaustion phenotype, making this peptide essential for studying exhaustion mechanisms and evaluating therapeutic interventions such as immune checkpoint blockade [1]. GP33 or NP205 should not be substituted for exhaustion-focused studies due to their milder exhaustion profiles [1].

Antigen Cross-Presentation and Cross-Priming Mechanistic Studies

Employ NP396 as the reference antigen for in vitro and in vivo cross-presentation assays using H-2b antigen-presenting cells. NP396 is cross-presented with significantly higher efficiency than GP33 and dominates LCMV-NP cross-presentation [2]. This makes NP396 the preferred tool for dissecting cross-presentation pathways, including the role of heat shock proteins and TLR signaling [3].

TCR Repertoire Analysis and Immune Monitoring

Utilize NP396/H-2Db dextramers or tetramers to isolate NP396-specific CD8+ T cells for TCRβ sequencing and repertoire diversity analysis. NP396-specific populations show the most profound TCR repertoire contraction during chronic infection and the greatest response to immune checkpoint inhibitor therapy, providing maximum dynamic range for detecting therapeutic effects [1].

Immunodominance and Vaccine Adjuvant Evaluation

Incorporate NP396 peptide into immunodominance studies to evaluate how vaccine adjuvants (e.g., TLR agonists) alter CD8+ T cell hierarchies. NP396 responses are uniquely sensitive to TLR2+3 stimulation, shifting from dominant to subdominant status, whereas GP33 and GP276 are less affected [4]. This differential sensitivity makes NP396 an ideal readout for adjuvant-mediated immunomodulation.

Application
Selection Property
Validation Focus
Chronic infection T cell exhaustion studies
Epitope with reported deepest exhaustion phenotype
PD-1/Tim-3/Eomes expression and αPD-L1 response
Cross-presentation pathway analysis
Efficient cross-presentation reported; HSP-dependent
Cross-presentation efficiency and HSP90/gp96 inhibition
TCR repertoire profiling and ICI monitoring
Greatest TCR diversity contraction and ICI response
TCRβ sequencing and clonotype shift detection
Immunodominance and adjuvant modulation
TLR2+3-sensitive hierarchy shift
TLR agonist-induced epitope rank changes
Quote Request

Request a Quote for Nucleoprotein 396-404

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.